1-Acetyl-7-azaindole-3-carbonitrile

• IUPAC Name: 1-acetylpyrrolo[2,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C10H7N3O/c1-7(14)13-6-8(5-11)9-3-2-4-12-10(9)13/h2-4,6H,1H3
• InChI Key: NPAWPECQIJLNCD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C=C(C2=C1N=CC=C2)C#N
• Molecular Formula: C10H7N3O
• DSSTOX Substance ID: DTXSID20677995
• Molecular Weight: 185.18 g/mol
• CAS No.: 860362-11-4

Description

Synthesis Analysis

1-AAC has been used in the synthesis of novel drugs and has been the subject of numerous scientific studies. Synthetic methodologies for 7-Azaindole derivatives have been developed, involving cyclocondensation of N-substituted 2-amino-4-cyanopyrroles, various aldehydes, and active methylene compounds.

Molecular Structure Analysis

The molecular formula of 1-AAC is C10H7N3O. The molecular docking study of ligand 6b against the crystal structure of EGFR and Mcl-1 scored notable binding energy values, and displayed important interactions like H-bond, π-cation and other hydrophobic interactions.

Chemical Reactions Analysis

The catalyzed synthesis of fused 7-azaindole derivatives through domino Knoevenagel-Michael reactions showcases the compound’s versatility in constructing complex heterocyclic systems.

Physical And Chemical Properties Analysis

The molecular weight of 1-AAC is 185.18 g/mol. It forms crystals with a melting point of 165-169 °C.

Scientific Research Applications

Synthetic Methodologies for 7-Azaindole Derivatives

One-pot, three-component synthesis methods have been developed for the efficient creation of 7-azaindole frameworks. These methods involve cyclocondensation of N-substituted 2-amino-4-cyanopyrroles, various aldehydes, and active methylene compounds. This approach is useful for diversity-oriented synthesis (DOS), producing highly substituted 7-azaindole derivatives with potential applications in medicinal chemistry and materials science (Vilches-Herrera et al., 2012).

Study of Molecular Associations

Research on the preferential association of 7-azaindole (Az) dimers in acetonitrile by mass spectrometry highlights the unique behavior of these molecules in solution. This study could provide insights into the molecular interactions and self-assembly processes of azaindoles, which are relevant for understanding their properties in various solvents and potential applications in nanotechnology and supramolecular chemistry (Arai et al., 1997).

Catalytic Synthesis and Domino Reactions

The catalyzed synthesis of fused 7-azaindole derivatives through domino Knoevenagel-Michael reactions showcases the compound's versatility in constructing complex heterocyclic systems. This method highlights the potential of 1-Acetyl-7-azaindole-3-carbonitrile derivatives in synthesizing bioactive molecules or materials with specific properties (Dongare et al., 2016).

Electrosynthesis and Bioactivity Studies

Electrochemical studies and electrosynthesis methods involving azaindole derivatives open new avenues for the green synthesis of bioactive compounds. These methods provide a sustainable approach to chemical synthesis, minimizing hazardous reagents and waste. Such studies can lead to the discovery of new drugs or materials with minimal environmental impact (Blanco et al., 2001).

Mechanism of Action

The 7-azaindole chemical scaffold is represented in many biologically active natural products and synthetic derivatives. Recently, this chemical scaffold yielded several therapeutic agents for a variety of diseases.

Safety and Hazards

These products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease.

Future Directions

The 7-azaindole building block has attracted considerable interest in the field of drug discovery. Because of their powerful medicinal properties, the development of synthetic, elegant techniques for the functionalization of 7-azaindoles continues to be an active area of research.